4p-Chlorophenyl-5-methyl-2-pyrrolidinone
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Description
4p-Chlorophenyl-5-methyl-2-pyrrolidinone is a heterocyclic organic compound featuring a pyrrolidinone core (a five-membered lactam ring) substituted with a para-chlorophenyl group at position 4 and a methyl group at position 5. Its molecular formula is C₁₁H₁₂ClNO, with a molecular weight of 209.67 g/mol.
Properties
Molecular Formula |
C11H12ClNO |
|---|---|
Molecular Weight |
209.67 g/mol |
IUPAC Name |
4-(4-chlorophenyl)-5-methylpyrrolidin-2-one |
InChI |
InChI=1S/C11H12ClNO/c1-7-10(6-11(14)13-7)8-2-4-9(12)5-3-8/h2-5,7,10H,6H2,1H3,(H,13,14) |
InChI Key |
ZSLUNSAWUBLQEU-UHFFFAOYSA-N |
Canonical SMILES |
CC1C(CC(=O)N1)C2=CC=C(C=C2)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
To contextualize its properties, 4p-Chlorophenyl-5-methyl-2-pyrrolidinone is compared below with two analogs from the literature: 4-chloro-2-(4-methoxyphenyl)-5-[methyl(1H-pyrrol-1-yl)amino]-3(2H)-pyridazinone () and (3-chloro-5-(trifluoromethyl)pyridin-2-yl)(4-chlorophenyl)methanone ().
Structural and Physicochemical Properties
Key Observations:
Core Structure Differences: The pyrrolidinone core in the target compound contrasts with the pyridazinone () and pyridine () rings. Pyridazinones () are larger six-membered rings with two adjacent nitrogen atoms, which may confer distinct electronic and steric properties.
Substituent Effects: The trifluoromethyl group in ’s compound increases molecular weight (320.09 g/mol) and electronegativity, likely enhancing metabolic stability but reducing solubility.
Predicted Properties: The pyridine derivative () has a significantly lower predicted pKa (-2.33), indicating strong acidity, whereas the pyrrolidinone’s lactam group may result in a higher pKa (unreported here).
Computational and Experimental Insights
- AM1 Modeling : The AM1 quantum mechanical model () could predict electronic properties (e.g., dipole moments, HOMO-LUMO gaps) for the target compound, aiding in understanding reactivity and interactions.
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